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Compound of Interest

Compound Name:
2-Isopropylphenyl Diphenyl

Phosphate-d10

Cat. No.: B15556696

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2-
Isopropylphenyl Diphenyl Phosphate-d10 (IPPDP-d10), a deuterated internal standard for

the corresponding organophosphate flame retardant. The methods outlined are applicable for

the accurate quantification of 2-Isopropylphenyl Diphenyl Phosphate in various matrices.

Introduction
2-Isopropylphenyl diphenyl phosphate (IPPDP) is an organophosphate flame retardant and

plasticizer used in a variety of consumer and industrial products. Due to its potential for

environmental persistence and human exposure, sensitive and selective analytical methods

are required for its monitoring. The use of a stable isotope-labeled internal standard, such as 2-
Isopropylphenyl Diphenyl Phosphate-d10, is crucial for accurate quantification by

compensating for matrix effects and variations in sample preparation and instrument response.

High-resolution mass spectrometry (HRMS) offers the necessary mass accuracy and resolution

to confidently identify and quantify this analyte in complex samples.
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Experimental Protocols
Sample Preparation
The choice of sample preparation method is dependent on the sample matrix. Below are

generalized protocols for common matrices.

2.1.1. Solid Samples (e.g., Dust, Sediment, Biota)

Extraction:

Weigh approximately 0.5 g of the homogenized solid sample into a glass centrifuge tube.

Spike the sample with a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10
solution.

Add 5 mL of a 1:1 (v/v) mixture of hexane and acetone.

Vortex the sample for 1 minute, followed by ultrasonication for 30 minutes.

Centrifuge at 3500 rpm for 10 minutes.

Carefully transfer the supernatant to a clean glass tube.

Repeat the extraction process twice more, combining the supernatants.

Clean-up (if necessary):

For complex matrices, a solid-phase extraction (SPE) clean-up step using a silica or

Florisil® cartridge may be necessary to remove interfering compounds.

Concentration:

Evaporate the combined extracts to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of a suitable solvent, such as ethyl acetate or methanol,

for HRMS analysis.

2.1.2. Liquid Samples (e.g., Water)
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Liquid-Liquid Extraction (LLE):

To a 100 mL water sample, add a known amount of 2-Isopropylphenyl Diphenyl
Phosphate-d10 solution.

Add 20 mL of dichloromethane and shake vigorously for 2 minutes, venting periodically.

Allow the layers to separate and collect the organic (bottom) layer.

Repeat the extraction twice with fresh 20 mL portions of dichloromethane.

Combine the organic extracts.

Drying and Concentration:

Pass the combined organic extracts through anhydrous sodium sulfate to remove residual

water.

Evaporate the solvent and reconstitute as described in the solid sample preparation

protocol.

High-Resolution Mass Spectrometry (HRMS) Analysis
Both Gas Chromatography (GC) and Liquid Chromatography (LC) can be coupled with HRMS

for the analysis of IPPDP-d10.

2.2.1. GC-HRMS Protocol

Gas Chromatograph: Agilent 7890B or equivalent.

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet: Split/splitless injector at 280 °C.

Oven Program:

Initial temperature: 80 °C, hold for 2 min.

Ramp 1: 20 °C/min to 250 °C.
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Ramp 2: 1.5 °C/min to 260 °C.

Ramp 3: 25 °C/min to 300 °C, hold for 10 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Mass Spectrometer: Thermo Scientific Q Exactive Orbitrap or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Resolution: ≥ 60,000 FWHM.

Scan Range: m/z 50-550.

2.2.2. LC-HRMS Protocol

Liquid Chromatograph: Thermo Scientific Vanquish or equivalent.

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient:

0-2 min: 30% B.

2-15 min: 30-95% B.

15-18 min: 95% B.

18.1-20 min: 30% B.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Mass Spectrometer: Thermo Scientific Orbitrap Exploris or equivalent.
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Ionization Mode: Heated Electrospray Ionization (HESI) in positive mode.

Mass Resolution: ≥ 70,000 FWHM for MS1, ≥ 35,000 for MS/MS.

Scan Range: m/z 100-600.

Collision Energy: Stepped HCD (Higher-Energy C-dissociation) at 20, 30, 40 eV.

Data Presentation
Quantitative data for 2-Isopropylphenyl Diphenyl Phosphate-d10 are summarized below.

The exact mass of the non-deuterated compound is 368.1177 Da. The molecular formula for

the d10 isotopologue is C₂₁H₁₁D₁₀O₄P.

Table 1: High-Resolution Mass Spectrometry Data for 2-Isopropylphenyl Diphenyl
Phosphate-d10

Parameter Value

Molecular Formula C₂₁H₁₁D₁₀O₄P

Calculated Exact Mass 378.1805 Da

Observed [M+H]⁺ (LC-MS) 379.1878 Da

Observed M⁺· (GC-MS) 378.1805 Da

Table 2: Predicted High-Resolution MS/MS Fragmentation of 2-Isopropylphenyl Diphenyl
Phosphate-d10 ([M+H]⁺)

Precursor Ion (m/z) Fragment Ion (m/z) Putative Formula Putative Structure

379.1878 285.1097 C₁₅H₁₀D₅O₄P [M+H - C₆H₆]⁺

379.1878 255.0314 C₁₂H₅D₅O₃P [M+H - C₉H₁₁]⁺

379.1878 170.0158 C₆H₅D₅OP [M+H - C₁₅H₁₁O₃]⁺

379.1878 99.0083 C₆H₆D₅ [C₆H₅-d₅+H]⁺
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Experimental Workflow for IPPDP-d10 Analysis
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Predicted Fragmentation of IPPDP-d10 ([M+H]+)

[C21H11D10O4P+H]+
m/z 379.1878

[C15H10D5O4P]+
m/z 285.1097

- C6H6

[C12H5D5O3P]+
m/z 255.0314

- C9H11

[C6H5D5OP]+
m/z 170.0158

- C9H5O3

[C6H6D5]+
m/z 99.0083

- C6O3P
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at: [https://www.benchchem.com/product/b15556696/docs#application-note-high-resolution-
mass-spectrometry-of-2-isopropylphenyl-diphenyl-phosphate-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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